1-benzyl-N-(tert-butyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: 1-benzyl-N-tert-butylpyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C16H19N5/c1-16(2,3)20-14-13-9-19-21(15(13)18-11-17-14)10-12-7-5-4-6-8-12/h4-9,11H,10H2,1-3H3,(H,17,18,20)
• InChI Key: IQQCIMXVHHWHQI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC1=C2C=NN(C2=NC=N1)CC3=CC=CC=C3
• Molecular Formula: C16H19N5
• Molecular Weight: 281.36 g/mol

Description

Synthesis Analysis

The synthesis of related pyrazolo[3,4-d]pyrimidine derivatives involves palladium-catalyzed Suzuki reactions, microwave irradiative cyclocondensation, and various other synthetic strategies. For example, tert-butyl 3-(2-(4-amino-3-(2-aminobenzo[d]oxazol-5-yl)-1H-pyrazole[3,4-d]pyrimidine-1-yl)ethoxy)propionate, an intermediate in the synthesis route towards target mTOR targeted PROTAC molecule PRO1, was synthesized through a palladium-catalyzed Suzuki reaction, demonstrating a high yield of 96.7% under optimized conditions (Qi Zhang et al., 2022).

Molecular Structure Analysis

The molecular structure of related pyrazolo[3,4-d]pyrimidine derivatives has been elucidated through various spectroscopic and crystallographic techniques, including FT-IR, UV–visible, proton NMR spectroscopy, mass spectroscopy, and single crystal X-ray crystallography. These studies provide detailed insights into the geometric parameters and electron distribution within the molecules (A. Titi et al., 2020).

Chemical Reactions and Properties

Pyrazolo[3,4-d]pyrimidine derivatives engage in a variety of chemical reactions, contributing to their versatile chemical properties. For instance, flash vacuum thermolysis of N-(tert-butyl)-N-(pyrimidin-2-ylmethylidene)amine derivatives leads to the formation of imidazoazines, showcasing the compounds' ability to undergo cyclization reactions with regioselective outcomes (Katarzyna Justyna et al., 2017).

Physical Properties Analysis

The physical properties of pyrazolo[3,4-d]pyrimidine derivatives, such as solubility, melting point, and crystallinity, can be inferred from the detailed structural characterizations and synthesis conditions reported in the literature. For example, the synthesis and characterization of 4-(4-bromophenyl)-1-tert-butyl-3-methyl-1H-pyrazol-5-amine revealed insights into the crystal structure and nonlinear optical properties, indicating potential applications in materials science (Ö. Tamer et al., 2016).

Chemical Properties Analysis

The chemical properties of pyrazolo[3,4-d]pyrimidine derivatives, including their reactivity, stability, and potential for forming derivatives, are critical for their application in various fields. The reactivity of these compounds towards different reagents, such as amines and halides, allows for the synthesis of a wide range of derivatives with varied biological activities (B. Stanovnik et al., 2002).